Cas no 2138129-80-1 (Methyl 2-chloro-5-(dimethylamino)-1-oxaspiro[2.5]octane-2-carboxylate)

• Product Name: Methyl 2-chloro-5-(dimethylamino)-1-oxaspiro[2.5]octane-2-carboxylate
• CAS No: 2138129-80-1
• MF: C₁₁H₁₈ClNO₃
• MW: 247.718522548676
• CID: 6054373
• PubChem ID: 165447675
• Update Time: 2025-07-24

Methyl 2-chloro-5-(dimethylamino)-1-oxaspiro[2.5]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138129-80-1
• EN300-700142
• methyl 2-chloro-5-(dimethylamino)-1-oxaspiro[2.5]octane-2-carboxylate
• Methyl 2-chloro-5-(dimethylamino)-1-oxaspiro[2.5]octane-2-carboxylate

• Inchi： 1S/C11H18ClNO3/c1-13(2)8-5-4-6-10(7-8)11(12,16-10)9(14)15-3/h8H,4-7H2,1-3H3
• InChI Key： JMVDZDXPSSMDIY-UHFFFAOYSA-N
• SMILES： ClC1(C(=O)OC)C2(CCCC(C2)N(C)C)O1

Computed Properties

• Exact Mass: 247.0975211g/mol
• Monoisotopic Mass: 247.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.1Ų

Additional information on Methyl 2-chloro-5-(dimethylamino)-1-oxaspiro[2.5]octane-2-carboxylate

Methyl 2-chloro-5-(dimethylamino)-1-oxaspiro[2.5]octane-2-carboxylate (CAS No. 2138129-80-1): A Comprehensive Overview

Methyl 2-chloro-5-(dimethylamino)-1-oxaspiro[2.5]octane-2-carboxylate (CAS No. 2138129-80-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique spirocyclic structure and functional groups, presents a promising platform for the development of novel therapeutic agents. The spiro[2.5]octane core, combined with the presence of a chloro substituent and a dimethylamino group, contributes to its remarkable chemical reactivity and biological potential.

The synthesis and application of this compound have been extensively studied in recent years, particularly in the context of drug discovery and molecular design. The spirocyclic framework of Methyl 2-chloro-5-(dimethylamino)-1-oxaspiro[2.5]octane-2-carboxylate offers a stable yet flexible scaffold that can be modified to target specific biological pathways. This structural motif has been employed in the development of kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and other pharmacologically relevant molecules.

In recent research, the compound has been explored as a key intermediate in the synthesis of potent inhibitors targeting various kinases involved in cancer and inflammatory diseases. The chloro substituent at the 2-position enhances electrophilicity, making it an ideal candidate for nucleophilic substitution reactions that introduce additional functional groups for further derivatization. Meanwhile, the dimethylamino group at the 5-position provides basicity, which can be leveraged in pH-sensitive drug delivery systems.

The spirocyclic nature of Methyl 2-chloro-5-(dimethylamino)-1-oxaspiro[2.5]octane-2-carboxylate also contributes to its favorable pharmacokinetic properties. Spirocycles are known for their rigidity and stability, which can improve binding affinity and reduce metabolic degradation. This characteristic makes them particularly useful in designing long-acting drugs with enhanced bioavailability.

Recent advancements in computational chemistry have further illuminated the potential of this compound as a pharmacophore. Molecular docking studies have demonstrated its high binding affinity to several protein targets, including enzymes and receptors implicated in metabolic disorders and neurodegenerative diseases. These findings have spurred interest in exploring its derivatives as lead compounds for new therapeutic interventions.

The versatility of Methyl 2-chloro-5-(dimethylamino)-1-oxaspiro[2.5]octane-2-carboxylate extends beyond its role as a synthetic intermediate. It has been utilized in the development of chiral auxiliaries and catalysts, where its spirocyclic framework serves as an effective scaffold for asymmetric synthesis. This capability is crucial for producing enantiomerically pure drugs that exhibit higher efficacy and fewer side effects compared to racemic mixtures.

In conclusion, Methyl 2-chloro-5-(dimethylamino)-1-oxaspiro[2.5]octane-2-carboxylate represents a significant advancement in pharmaceutical chemistry, offering a unique combination of structural features that enhance both synthetic utility and biological activity. Its spirocyclic core, functionalized with chloro and dimethylamino groups, provides a versatile platform for drug discovery and molecular engineering. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in the development of next-generation therapeutics.